2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H18N4O2/c1-13-7-3-5-9-16(13)21-19(25)12-24-17-10-6-4-8-15(17)11-18(24)20-23-22-14(2)26-20/h3-11H,12H2,1-2H3,(H,21,25)
• InChI Key: HFTUGVGCFPAPLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC=CC=C3C=C2C4=NN=C(O4)C
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 923234-48-4

Description

2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18N4O2 and its molecular weight is 346.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

• CRMP 1 Inhibition in Lung Cancer : 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-(2-methylphenyl)acetamide derivatives have been studied as Collapsin response mediator protein 1 (CRMP 1) inhibitors, potentially useful in the treatment of small lung cancer. Specifically, derivatives demonstrated significant inhibition of cell growth in NCI-H2066 lung cancer cell lines, highlighting their potential as anticancer agents (Panchal, Rajput, & Patel, 2020).

Antimicrobial Activity

• Activity Against Microbial Species : Certain derivatives of this compound have demonstrated considerable antimicrobial properties. Studies show effectiveness against selected microbial species, suggesting potential use in antibacterial treatments (Gul et al., 2017).

Anticonvulsant Properties

• Effectiveness in Seizure Control : Research indicates that certain indoline derivatives of functionalized aryloxadiazole amine, related to this compound, exhibit significant anticonvulsant activities. These findings are crucial in the development of new treatments for seizure disorders (Nath et al., 2021).

EGFR and COX-2 Inhibition in Cancer Treatment

• Targeting EGFR and COX-2 in Cancer : Some indole-based 1,3,4-oxadiazoles, structurally related to this compound, have been synthesized as inhibitors of Epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2). These compounds, particularly compound 2e, showed promising anticancer activity against various human cancer cell lines, indicating potential as chemotherapeutic agents (Sever et al., 2020).

Anti-Inflammatory Activity

• Potential in Reducing Inflammation : Research on various substituted 1,3,4-oxadiazoles, akin to this compound, demonstrates notable anti-inflammatory activity. These compounds showed significant results in the Carrageenan-induced edema test in rat paw, suggesting their potential as anti-inflammatory agents (Nargund, Reddy, & Hariprasad, 1994).